Cas no 1896636-71-7 (tert-butyl N-2-hydroxy-1-(2-methylphenyl)ethyl-N-methylcarbamate)

• Product Name: tert-butyl N-2-hydroxy-1-(2-methylphenyl)ethyl-N-methylcarbamate
• CAS No: 1896636-71-7
• MF: C₁₅H₂₃NO₃
• MW: 265.348024606705
• CID: 5674200
• PubChem ID: 116860966
• Update Time: 2025-10-27

tert-butyl N-2-hydroxy-1-(2-methylphenyl)ethyl-N-methylcarbamate Chemical and Physical Properties

Names and Identifiers

• 1896636-71-7
• tert-butyl N-[2-hydroxy-1-(2-methylphenyl)ethyl]-N-methylcarbamate
• EN300-26665717
• tert-butyl N-2-hydroxy-1-(2-methylphenyl)ethyl-N-methylcarbamate

• Inchi： 1S/C15H23NO3/c1-11-8-6-7-9-12(11)13(10-17)16(5)14(18)19-15(2,3)4/h6-9,13,17H,10H2,1-5H3
• InChI Key： GPAMEQDXVMWYRI-UHFFFAOYSA-N
• SMILES： O(C(N(C)C(CO)C1C=CC=CC=1C)=O)C(C)(C)C

Computed Properties

• Exact Mass: 265.16779360g/mol
• Monoisotopic Mass: 265.16779360g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 298
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 49.8Ų

Additional information on tert-butyl N-2-hydroxy-1-(2-methylphenyl)ethyl-N-methylcarbamate

Introduction to tert-butyl N-2-hydroxy-1-(2-methylphenyl)ethyl-N-methylcarbamate (CAS No. 1896636-71-7)

tert-Butyl N-2-hydroxy-1-(2-methylphenyl)ethyl-N-methylcarbamate (CAS No. 1896636-71-7) is a versatile compound with significant applications in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a tert-butyl group, a hydroxy group, and a methylcarbamate moiety. These functional groups contribute to its chemical stability and reactivity, making it an attractive candidate for various synthetic transformations and biological studies.

The tert-butyl group in the compound provides steric protection, which can be crucial in protecting sensitive functional groups during multi-step synthesis processes. This feature is particularly valuable in the synthesis of complex molecules, such as those used in drug development. The hydroxy group, on the other hand, can participate in hydrogen bonding and other intermolecular interactions, which can influence the compound's solubility and bioavailability. The methylcarbamate moiety adds further complexity to the molecule, potentially enhancing its reactivity and biological activity.

Recent research has highlighted the potential of tert-butyl N-2-hydroxy-1-(2-methylphenyl)ethyl-N-methylcarbamate in various therapeutic areas. For instance, studies have shown that this compound can exhibit anti-inflammatory properties due to its ability to modulate specific signaling pathways involved in inflammation. Additionally, its structural similarity to certain natural products has led to investigations into its potential as a lead compound for the development of new drugs targeting neurodegenerative diseases.

In the context of medicinal chemistry, tert-butyl N-2-hydroxy-1-(2-methylphenyl)ethyl-N-methylcarbamate has been explored for its use as an intermediate in the synthesis of more complex molecules. Its reactivity and stability make it an ideal starting material for a variety of chemical reactions, including coupling reactions, esterifications, and amide formations. These reactions are fundamental in the development of new pharmaceuticals and can significantly impact the efficiency and yield of synthetic processes.

The biological activity of tert-butyl N-2-hydroxy-1-(2-methylphenyl)ethyl-N-methylcarbamate has also been a subject of interest. Preclinical studies have demonstrated that this compound can interact with specific receptors and enzymes, suggesting potential applications in treating conditions such as chronic pain and inflammatory disorders. The ability to fine-tune the structure of this compound through chemical modifications opens up numerous possibilities for optimizing its pharmacological properties.

From a safety perspective, tert-butyl N-2-hydroxy-1-(2-methylphenyl)ethyl-N-methylcarbamate is generally considered safe for use in laboratory settings when proper handling protocols are followed. However, as with any chemical compound, it is essential to adhere to standard safety guidelines to ensure the well-being of researchers and laboratory personnel. This includes wearing appropriate personal protective equipment (PPE) and working in well-ventilated areas.

In conclusion, tert-butyl N-2-hydroxy-1-(2-methylphenyl)ethyl-N-methylcarbamate (CAS No. 1896636-71-7) is a promising compound with a wide range of applications in medicinal chemistry and pharmaceutical research. Its unique structural features and biological activity make it a valuable tool for scientists working on the development of new therapeutic agents. As research continues to advance, it is likely that this compound will play an increasingly important role in addressing unmet medical needs and improving patient outcomes.